(5-Amino-1H-indazol-3-yl)methanol

• IUPAC Name: (5-amino-2H-indazol-3-yl)methanol
• InChI: InChI=1S/C8H9N3O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-3,12H,4,9H2,(H,10,11)
• InChI Key: JQJZZHXZNOCXEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NNC(=C2C=C1N)CO
• Molecular Formula: C8H9N3O
• DSSTOX Substance ID: DTXSID60694601
• Molecular Weight: 163.18 g/mol
• CAS RN: 908247-75-6

Description

(5-Amino-1H-indazol-3-yl)methanol is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a versatile building block for the synthesis of various biologically active compounds.

Scientific Research Applications

(5-Amino-1H-indazol-3-yl)methanol has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antibacterial activities. The compound has also been investigated for its potential use as a kinase inhibitor and as a modulator of protein-protein interactions. Furthermore, (5-Amino-1H-indazol-3-yl)methanol has been used as a starting material for the synthesis of various biologically active compounds.

Mechanism of Action

The exact mechanism of action of (5-Amino-1H-indazol-3-yl)methanol is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes and proteins involved in cellular processes such as cell division, DNA replication, and protein synthesis. The compound may also interfere with the function of membrane receptors and ion channels.
Biochemical and Physiological Effects:
Studies have shown that (5-Amino-1H-indazol-3-yl)methanol exhibits various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway. It has also been shown to inhibit the replication of various viruses such as hepatitis C virus and human immunodeficiency virus. In addition, (5-Amino-1H-indazol-3-yl)methanol has been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5-Amino-1H-indazol-3-yl)methanol in lab experiments is its versatility as a building block for the synthesis of various biologically active compounds. The compound is also relatively easy to synthesize and purify. However, one limitation of using (5-Amino-1H-indazol-3-yl)methanol is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for the study of (5-Amino-1H-indazol-3-yl)methanol. One direction is the development of new synthetic methods for the compound that can improve the yield and purity of the product. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases such as cancer, viral infections, and bacterial infections. Furthermore, the compound could be used as a tool for studying various cellular processes and signaling pathways.